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Compound of Interest

Compound Name: Evolitrine

Cat. No.: B1580591 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of

Evolitrine stock solutions intended for in vitro studies. Adherence to these guidelines will help

ensure the accuracy, reproducibility, and reliability of experimental results.

Physicochemical Properties of Evolitrine
Evolitrine is a natural alkaloid compound isolated from plants such as Acronychia pedunculata

and exhibits anti-inflammatory and antifeedant properties.[1][2] A thorough understanding of its

physicochemical properties is crucial for the accurate preparation of stock solutions.
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Property Value Source

Molecular Formula C₁₃H₁₁NO₃ [1][3][4]

Molecular Weight 229.23 g/mol [1][3][4]

Appearance Off-white to light yellow solid [1]

Solubility
DMSO: 100 mg/mL (436.24

mM)
[1][2]

Storage (Solid)
4°C, sealed, away from

moisture and light
[1]

Storage (in DMSO)
-80°C for up to 6 months;

-20°C for up to 1 month
[1][2][5]

Experimental Protocols
Materials and Equipment

Evolitrine powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or glass vials with Teflon-lined caps

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a High-Concentration Primary Stock
Solution (e.g., 100 mM in DMSO)
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This protocol describes the preparation of a 100 mM primary stock solution of Evolitrine in

DMSO. This high-concentration stock can then be used to prepare intermediate and final

working solutions.

Workflow for Preparing Evolitrine Stock Solution
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Storage & Use
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Prepare Working Solution

Thaw one aliquot for use
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A workflow diagram for the preparation and storage of Evolitrine stock solutions.

Procedure:

Calculate the required mass of Evolitrine:

To prepare 1 mL of a 100 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.001 L x 229.23 g/mol = 0.022923 g = 22.92 mg

Weighing Evolitrine:

Tare a sterile microcentrifuge tube or glass vial on a calibrated analytical balance.

Carefully weigh 22.92 mg of Evolitrine powder and transfer it to the tared tube.

Adding Solvent:

Using a calibrated micropipette, add 1 mL of cell culture grade DMSO to the tube

containing the Evolitrine powder.

Dissolution:

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

[1][2] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once fully dissolved, dispense the 100 mM stock solution into smaller, single-use aliquots

(e.g., 10-50 µL) in sterile microcentrifuge tubes. This minimizes the number of freeze-thaw

cycles for the entire stock.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.
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Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).[1][2][5]

Preparation of Working Solutions
Working solutions are prepared by diluting the primary stock solution in cell culture medium to

the desired final concentration. It is crucial to ensure that the final concentration of DMSO in

the cell culture medium is non-toxic to the cells being studied.

Procedure:

Determine the final desired concentration of Evolitrine and the acceptable final DMSO

concentration.

The final DMSO concentration in cell culture should ideally be kept below 0.1% (v/v),

although some cell lines may tolerate up to 0.5%.[1][3][4][5][6] It is recommended to

perform a vehicle control experiment to assess the effect of the final DMSO concentration

on your specific cell line.

Perform serial dilutions if necessary.

For very low final concentrations of Evolitrine, it may be necessary to first prepare an

intermediate stock solution by diluting the primary stock in DMSO or cell culture medium.

Prepare the final working solution.

Thaw a single aliquot of the primary or intermediate stock solution at room temperature.

Add the required volume of the stock solution to the pre-warmed cell culture medium and

mix thoroughly by gentle pipetting or inversion.

Example: To prepare 1 mL of a 10 µM working solution from a 100 mM primary stock:

The dilution factor is 100,000 µM / 10 µM = 10,000.

Volume of stock = 1000 µL / 10,000 = 0.1 µL.
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To accurately pipette such a small volume, it is recommended to first prepare an

intermediate dilution (e.g., 1 mM in DMSO).

From a 1 mM intermediate stock, you would add 10 µL to 990 µL of cell culture medium

to achieve a final concentration of 10 µM. The final DMSO concentration in this case

would be 1%. If this is too high, a lower concentration intermediate stock should be

prepared.

Application Notes and Best Practices
Solvent Purity: Always use high-purity, cell culture grade DMSO to avoid introducing

contaminants that could affect experimental outcomes.

Hygroscopic Nature of DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture

from the air. Use freshly opened or properly stored DMSO to ensure accurate concentration

calculations.

Precipitation: When diluting the DMSO stock solution into aqueous cell culture medium, the

compound may precipitate if the final concentration exceeds its aqueous solubility. Visually

inspect the final working solution for any signs of precipitation. If precipitation occurs,

consider using a lower final concentration or exploring the use of a co-solvent, though the

effects of any additional solvents on the cells must be validated.

Vehicle Control: Always include a vehicle control in your experiments. This control should

contain the same final concentration of DMSO as the experimental wells to account for any

solvent-induced effects.

Light Sensitivity: While not explicitly stated for Evolitrine, many organic compounds are

light-sensitive. It is good practice to handle stock and working solutions in a manner that

minimizes exposure to direct light.

Stability: Avoid repeated freeze-thaw cycles of the primary stock solution as this can lead to

degradation of the compound. Aliquoting into single-use volumes is the best practice to

maintain the integrity of the stock.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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